5-tert-Butyl 2-ethyl 3-bromo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate

• IUPAC Name: 5-O-tert-butyl 2-O-ethyl 3-bromo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-2,5-dicarboxylate
• InChI: InChI=1S/C14H20BrN3O4/c1-5-21-12(19)11-10(15)9-8-17(6-7-18(9)16-11)13(20)22-14(2,3)4/h5-8H2,1-4H3
• InChI Key: DAAXIXUFHZXYGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN2CCN(CC2=C1Br)C(=O)OC(C)(C)C
• Molecular Formula: C14H20BrN3O4
• Molecular Weight: 374.23 g/mol
• CAS No.: 1301713-97-2

Description

5-tert-Butyl 2-ethyl 3-bromo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate is a chemical compound with the CAS Number: 1301713-97-2. It has a molecular weight of 374.23.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 374.23. Other physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the available resources.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research highlights the synthesis and reactivity of pyrazole derivatives, which are often pursued for their potential in creating biologically active compounds or as intermediates in complex chemical syntheses. For example, the study on the reactivity of tert-butyl substituted pyrazolo[5,1-c][1,2,4]triazines presents methodologies for synthesizing derivatives with potential pharmacologic action (Mironovich & Shcherbinin, 2014). Similarly, work on brominated trihalomethylenones explores their use as precursors to various ethoxymethyl- and aminomethyl-pyrazoles, demonstrating the versatility of such compounds in synthetic chemistry (Martins et al., 2013).

Biological Evaluation

Substituted pyrazinecarboxamides have been synthesized and evaluated for their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. This underscores the interest in pyrazine derivatives for potential therapeutic and agricultural applications (Doležal et al., 2006).

Novel Methodologies in Synthesis

Innovative synthetic approaches are constantly being developed for pyrazole derivatives. For instance, the multigram synthesis of fluoroalkyl-substituted pyrazole-4-carboxylic acids showcases advanced techniques for introducing fluorinated groups, which are valuable in medicinal chemistry due to their influence on the pharmacokinetic properties of drugs (Iminov et al., 2015).

Applications in Multicomponent Syntheses

Multicomponent reactions, such as the green protocol for synthesizing dihydropyrano[2,3-c]pyrazoles, demonstrate the efficiency and environmental friendliness of synthesizing complex molecules from simpler components, highlighting the compound's relevance in sustainable chemistry practices (Nimbalkar et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound could not be found in the available resources. It’s always important to handle chemical compounds with appropriate safety measures, especially when their safety profiles are not well-known.